Cas no 59771-79-8 ( )

• Product Name: &nbsp
• CAS No: 59771-79-8
• MF: C₂₆H₂₆O₃
• MW: 386.482847690582
• CID: 950656
• PubChem ID: 323495
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-oxo-2,5-diphenyl-3-(4-propan-2-ylphenyl)pentanoic acid
• NSC283859
• NSC-283859
• DS-015516
• 59771-79-8
• DTXSID40314476
•  

• Inchi： 1S/C26H26O3/c1-18(2)19-13-15-20(16-14-19)23(17-24(27)21-9-5-3-6-10-21)25(26(28)29)22-11-7-4-8-12-22/h3-16,18,23,25H,17H2,1-2H3,(H,28,29)
• InChI Key： MDTBRRQJXPODOI-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C(C1C=CC(=CC=1)C(C)C)CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 386.18828
• Monoisotopic Mass: 386.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 556.2°C at 760 mmHg
• Flash Point: 304.2°C
• Refractive Index: 1.595
• PSA: 54.37
• LogP: 6.03500